3-Bromo-5-nitro-N-propylbenzamide

• IUPAC Name: 3-bromo-5-nitro-N-propylbenzamide
• InChI: InChI=1S/C10H11BrN2O3/c1-2-3-12-10(14)7-4-8(11)6-9(5-7)13(15)16/h4-6H,2-3H2,1H3,(H,12,14)
• InChI Key: FHEIOBOAFHYCRB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC(=CC(=C1)Br)[N+](=O)[O-]
• Molecular Formula: C10H11BrN2O3
• DSSTOX Substance ID: DTXSID60650383
• Molecular Weight: 287.11 g/mol
• CAS No.: 929000-38-4

Description

3-Bromo-5-nitro-N-propylbenzamide, also known as N-Propyl 3-bromo-5-nitrobenzamide, is a chemical compound with the molecular formula C10H11BrN2O3. It has a molecular weight of 287.11.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11BrN2O3/c1-2-3-12-10(14)7-4-8(11)6-9(5-7)13(15)16/h4-6H,2-3H2,1H3,(H,12,14).

Scientific Research Applications

Synthesis and Characterization in Chemical Reactions

3-Bromo-5-nitro-N-propylbenzamide and its derivatives are primarily utilized in chemical synthesis and characterization processes. For instance, the synthesis of specific benzamide derivatives, which include variants of this compound, has been achieved through multiple chemical reactions, such as elimination reactions, reduction reactions, and bromization. These derivatives have shown potential in the development of novel non-peptide CCR5 antagonists, a category of compounds significant in biological research, particularly in the context of HIV/AIDS treatment (H. Bi, 2015).

Role in Crystal Engineering

The compound also finds applications in crystal engineering. It can be involved in molecular interactions like hydrogen bonds and halogen bonds, crucial in crystal design. The understanding of these interactions aids in the development of materials with specific structural properties. Studies have shown that compounds similar to this compound, when combined with other molecules, can form molecular tapes and exhibit specific structural characteristics in crystal formations (B. K. Saha, A. Nangia, M. Jaskólski, 2005).

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry and drug development, derivatives of this compound are synthesized for their potential biological activities. For example, derivatives have been created to explore their efficacy as PPARgamma antagonists, which are significant in the context of diseases like type II diabetes and certain cancers. These studies involve synthesizing and evaluating the biological activity of such derivatives, and their potential application in nuclear medicine and biology (Hsiaoju S Lee, B. Finck, L. Jones, M. Welch, R. Mach, 2006).

Antimicrobial Activity

Another significant application is in the study of antimicrobial activities. Derivatives of this compound have been investigated for their efficacy against certain microbial species. For example, their roles in the resistance mechanisms against novel compounds in mycobacteria have been explored. These studies are crucial for developing new antimicrobial agents and understanding resistance mechanisms in pathogenic bacteria (M. V. Buchieri, M. Cimino, Sonia Rebollo-Ramirez, Claire Beauvineau, Alessandro Cascioferro, S. Favre-Rochex, Olivier Helynck, Delphine Naud‐Martin, G. Larrouy-Maumus, H. Munier-Lehmann, B. Gicquel, 2017).

Mechanism of Action

The mechanism of action of 3-Bromo-5-nitro-N-propylbenzamide is not clearly mentioned in the available resources.

• Molecular Formula: C10H11BrN2O3
• Molecular Weight: 287.11
• Purity: 98%

Safety and Hazards

3-Bromo-5-nitro-N-propylbenzamide is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is advised to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek medical attention.